Cas no 865287-35-0 (N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
• CAS No: 865287-35-0
• MF: C₁₃H₉N₃O₃
• MW: 255.228862524033
• CID: 6401661
• PubChem ID: 4057212
• Update Time: 2025-06-09

N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
• 865287-35-0
• SR-01000012231
• AKOS024608003
• AB00685974-01
• SR-01000012231-1
• F1374-0870
• 2-Furancarboxamide, N-(5-phenyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C13H9N3O3/c17-11(10-7-4-8-18-10)14-13-16-15-12(19-13)9-5-2-1-3-6-9/h1-8H,(H,14,16,17)
• InChI Key： NUIFZRJWVCZPII-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NN=C(C2=CC=CC=C2)O1)=O

Computed Properties

• Exact Mass: 255.06439116g/mol
• Monoisotopic Mass: 255.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.2Ų

Additional information on N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide

Recent Advances in the Study of N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide (CAS: 865287-35-0)

The compound N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide (CAS: 865287-35-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, featuring a 1,3,4-oxadiazole core linked to a furan-2-carboxamide moiety, has been the subject of multiple studies aimed at exploring its potential as a therapeutic agent. Recent research has primarily focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of antimicrobial and anticancer activities.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide via a multi-step reaction sequence, starting from furan-2-carboxylic acid and phenylhydrazine. The researchers employed spectroscopic techniques such as NMR and mass spectrometry to confirm the compound's structure, with the CAS number 865287-35-0 serving as a key identifier in chemical databases. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In terms of biological activity, a groundbreaking 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by molecular docking studies that revealed strong binding affinity to penicillin-binding proteins (PBPs). These findings position the compound as a potential lead for novel antibiotic development, particularly in the face of rising antimicrobial resistance.

Equally compelling are the anticancer properties of this molecule. Research published in the European Journal of Medicinal Chemistry (2024) demonstrated that N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide induces apoptosis in several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound was shown to activate caspase-3 and -9 while downregulating anti-apoptotic Bcl-2 protein expression. Importantly, it exhibited selective cytotoxicity towards cancer cells with minimal effects on normal human fibroblasts, suggesting a favorable therapeutic window.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights. A 2023 investigation in Xenobiotica characterized the compound's metabolic stability, plasma protein binding, and cytochrome P450 inhibition profile. While N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide demonstrated moderate metabolic stability in human liver microsomes, researchers noted that strategic structural modifications could enhance its pharmacokinetic properties without compromising bioactivity.

The growing body of research on N-(5-phenyl-1,3,4-oxadiazol-2-yl)furan-2-carboxamide (865287-35-0) underscores its potential as a versatile pharmacophore. Current efforts are focused on optimizing its structure-activity relationships, improving bioavailability, and exploring combination therapies. As these studies progress, this compound may emerge as a valuable scaffold for developing new therapeutic agents addressing pressing medical challenges, particularly in oncology and infectious diseases.